Cas no 324054-75-3 (3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride)

• Product Name: 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride
• CAS No: 324054-75-3
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD08276940
• CID: 92722
• PubChem ID: 18525959
• Update Time: 2025-05-27

3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride
• 3-(3-Bromophenyl)-5-methyl-1H-pyrazole
• 3-(3-Bromophenyl)-5-methyl-4H-pyrazole
• AKOS005069366
• 324054-75-3
• AKOS025395041
• FT-0738552
• 10Z-0827
• 1186641-62-2
• SCHEMBL16115554
• MFCD08276940

• MDL： MFCD08276940
• Inchi： 1S/C10H9BrN2/c1-7-5-10(13-12-7)8-3-2-4-9(11)6-8/h2-6H,1H3,(H,12,13)
• InChI Key： IAINCJDFHUONJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 271.97200
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3

Experimental Properties

• Density: 1.50
• PSA: 28.68000
• LogP: 3.94960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride

Comprehensive Overview of 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride (CAS No. 324054-75-3)

3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride (CAS No. 324054-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and bromophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride structure features a pyrazole ring, a five-membered heterocycle with two nitrogen atoms, which is known for its versatility in medicinal chemistry. The addition of a bromine atom at the 3-position of the phenyl ring enhances its reactivity, making it a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active compounds, including potential therapeutics for inflammation and metabolic disorders.

In recent years, the demand for pyrazole derivatives like 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride has surged due to their role in developing small-molecule inhibitors. These inhibitors are critical in targeting specific enzymes or proteins involved in diseases such as cancer and neurodegenerative conditions. The compound's hydrochloride salt form also improves its solubility, facilitating its use in aqueous-based reactions and formulations.

From an industrial perspective, CAS No. 324054-75-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally responsible chemical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in agrochemical applications. Pyrazole derivatives are known for their herbicidal and pesticidal properties, and 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride could contribute to the development of next-generation crop protection agents. With the growing emphasis on food security and sustainable agriculture, this application is highly relevant to current market needs.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride. These methods ensure high purity and confirm the compound's structural integrity, which is essential for its use in sensitive research applications. Quality control is a recurring theme in user queries, highlighting the importance of reliable characterization data.

In summary, 3-(3-bromophenyl)-5-methyl-1H-pyrazole hydrochloride (CAS No. 324054-75-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to address some of today's most pressing scientific challenges. As interest in heterocyclic chemistry and sustainable synthesis continues to grow, this compound is poised to remain a focal point of innovation.